Cas no 1638900-56-7 (tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1638900-56-7
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 6815741
• PubChem ID: 117723190
• Update Time: 2025-05-19

tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1638900-56-7
• 3-(5-Bromo-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 3-Bromo-5-(1-Boc-3-pyrrolidinyl)pyridine
• DB-210368
• MFCD30527815
• SY359442
• tert-Butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate
• SCHEMBL16271600
• FRFUFRFSQKHATE-UHFFFAOYSA-N
• tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)17-5-4-10(9-17)11-6-12(15)8-16-7-11/h6-8,10H,4-5,9H2,1-3H3
• InChI Key： FRFUFRFSQKHATE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 326.06299Da
• Monoisotopic Mass: 326.06299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate (CAS No. 1638900-56-7)

Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 1638900-56-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The tert-butyl group and the 5-bromopyridin-3-yl moiety are key structural features that contribute to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been areas of intense study, particularly in the context of designing molecules that exhibit high selectivity and efficacy in targeting specific biological pathways. The presence of the pyrrolidine ring system is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules. This structural motif is known for its ability to interact with biological targets in a manner that enhances binding affinity and functional activity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate the activity of kinases and other enzymes involved in cancer progression. The 5-bromopyridin-3-yl substituent in Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate is particularly relevant in this context, as brominated pyridines are frequently employed in the design of kinase inhibitors due to their ability to enhance binding interactions with target proteins.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidine ring is known to be a key structural element in many drugs that target central nervous system (CNS) receptors. By incorporating this moiety into Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate, researchers aim to develop molecules that can interact with neurotransmitter receptors in a way that alleviates symptoms associated with conditions such as epilepsy and depression.

The tert-butyl group, while seemingly simple, plays a crucial role in modulating the pharmacokinetic properties of the compound. This group contributes to steric hindrance around critical binding sites, which can enhance selectivity and reduce off-target effects. Such properties are essential for developing drugs that are both effective and safe for therapeutic use.

Recent studies have also explored the use of Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate as a building block for more complex drug candidates. By leveraging its unique structural features, researchers have been able to design derivatives that exhibit enhanced biological activity and improved pharmacological profiles. These derivatives hold promise for addressing a wide range of therapeutic challenges, from oncology to neurology.

The synthesis of Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of innovative approaches in drug discovery.

In conclusion, Tert-butyl 3-(5-bromopyridin-3-yl)pyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in therapeutic development make it a compound of considerable interest. As research continues to uncover new ways to utilize this molecule, it is likely that we will see further innovations in drug design and discovery that will benefit patients worldwide.